Cas no 1207054-76-9 (N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207054-76-9
• MF: C₁₂H₁₃FN₄O
• MW: 248.256225347519
• CID: 5754094
• PubChem ID: 45497235
• Update Time: 2025-05-26

N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024519277
• N-(4-fluorophenethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• 1207054-76-9
• N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[2-(4-fluorophenyl)ethyl]-1-methyltriazole-4-carboxamide
• F5791-3572

• Inchi： 1S/C12H13FN4O/c1-17-8-11(15-16-17)12(18)14-7-6-9-2-4-10(13)5-3-9/h2-5,8H,6-7H2,1H3,(H,14,18)
• InChI Key： KXNXRBIJTNFTFW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCNC(C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 248.10733921g/mol
• Monoisotopic Mass: 248.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No 1207054-76-9)

N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1207054-76-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluoro substituent in the phenyl ring and the specific arrangement of the triazole ring contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide have been subjects of extensive research due to its structural complexity and the potential for modulating biological pathways. The fluorine atom in the 4-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. This compound has been studied for its interactions with various biological targets, including enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases.

In recent years, there has been growing interest in the development of novel triazole derivatives as therapeutic agents. The triazole core is known for its ability to form stable hydrogen bonds with biological targets, which contributes to high binding affinity and selectivity. N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide has been investigated for its potential role in modulating these interactions, particularly in the context of chronic inflammatory conditions and neurodegenerative disorders.

The pharmacological profile of N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to interact with specific enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, preclinical studies have shown promising results in models of pain and inflammation, suggesting that this compound may have therapeutic potential in treating these conditions.

The structural features of N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide, particularly the presence of the fluoro substituent and the methyl group on the triazole ring, contribute to its unique pharmacokinetic properties. These features influence its absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development. The compound has shown favorable pharmacokinetic profiles in animal models, indicating good bioavailability and a reasonable half-life.

In addition to its anti-inflammatory properties, N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide has been explored for its potential role in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and inflammation. The compound's ability to modulate inflammatory pathways and antioxidant defenses makes it a promising candidate for developing treatments against these diseases. Recent studies have highlighted its potential to protect against neuronal damage induced by oxidative stress in cell culture models.

The synthetic route for preparing N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic transformations that highlight the synthetic versatility of triazole derivatives. The introduction of the fluoro substituent into the phenyl ring requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The analytical characterization of N-[2-(4-fluorophenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide has been performed using state-of-the-art spectroscopic methods including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. High-resolution NMR spectra have confirmed the connectivity of atoms within the molecule, while MS analysis has verified its molecular weight.

The computational studies on N-[2-(4-fluorophenyl)ethyl] - -methyl- 0 H - 0 , 0 - 0 - triazole - 0 - carboxamide , including molecular docking simulations using various bioactive targets such as COX - 0 lipoxygenase - 0 , provide valuable insights into its binding mode and interaction affinity. These studies predict that this compound can effectively bind to these enzymes through hydrogen bonding networks involving both polar functional groups on . . . .